Cas no 202262-40-6 (Benzoicacid, 3-(1-piperazinyl)-, ethyl ester)

• Product Name: Benzoicacid, 3-(1-piperazinyl)-, ethyl ester
• CAS No: 202262-40-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD09608091
• CID: 239503
• PubChem ID: 11506913
• Update Time: 2025-06-08

Benzoicacid, 3-(1-piperazinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-(1-piperazinyl)-, ethyl ester
• Ethyl 3-(1-piperazinyl)benzoate
• ETHYL 3-(PIPERAZIN-1-YL)BENZOATE
• ethyl 3-piperazin-1-ylbenzoate
• Ethyl 3-piperazin-1-yl-benzoate
• LogP
• DTXSID80467738
• A4404
• SCHEMBL2306348
• EN300-6512347
• AMY16228
• AKOS025149817
• A814342
• MFHSHQIHYPPRMQ-UHFFFAOYSA-N
• Benzoicacid,3-(1-piperazinyl)-,ethyl ester
• 202262-40-6
• Ethyl3-piperazin-1-yl-benzoate
• MFCD09608091
• Benzoic acid, 3-(1-piperazinyl)-, ethyl ester
• FT-0604285
• 3-(1-piperazinyl)benzoic acid ethyl ester
• F14477

• MDL： MFCD09608091
• Inchi： 1S/C13H18N2O2/c1-2-17-13(16)11-4-3-5-12(10-11)15-8-6-14-7-9-15/h3-5,10,14H,2,6-9H2,1H3
• InChI Key： MFHSHQIHYPPRMQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 234.13694
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 388.898°C at 760 mmHg
• Flash Point: 188.999°C
• Refractive Index: 1.537
• PSA: 41.57

Additional information on Benzoicacid, 3-(1-piperazinyl)-, ethyl ester

Benzoic acid, 3-(1-piperazinyl)-, ethyl ester (CAS No. 202262-40-6): A Comprehensive Overview

Benzoic acid, 3-(1-piperazinyl)-, ethyl ester, with the CAS number 202262-40-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in various scientific domains. The ethyl ester derivative of 3-(1-piperazinyl)benzoic acid exhibits distinct characteristics that make it a valuable candidate for further investigation and development.

The molecular structure of Benzoic acid, 3-(1-piperazinyl)-, ethyl ester incorporates a benzoic acid core substituted with a piperazine moiety at the 3-position, further modified by an ethyl ester group. This configuration imparts unique reactivity and binding properties, making it a versatile intermediate in synthetic chemistry. The presence of the piperazine ring enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

In recent years, there has been growing interest in the pharmacological properties of compounds containing the piperazine scaffold. Piperazine derivatives are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The introduction of a benzoic acid moiety into this framework expands the potential therapeutic applications, particularly in the treatment of neurological disorders and infectious diseases.

One of the most compelling aspects of Benzoic acid, 3-(1-piperazinyl)-, ethyl ester is its role as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel drugs that target specific enzymatic pathways and receptors. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in cancer progression. This has spurred further investigation into its potential as an anticancer agent.

The chemical reactivity of Benzoic acid, 3-(1-piperazinyl)-, ethyl ester also makes it a valuable tool in medicinal chemistry. Its ability to undergo various transformations allows chemists to modify its structure and explore new pharmacophores. These modifications can lead to the discovery of more effective and selective drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Benzoic acid, 3-(1-piperazinyl)-, ethyl ester more accurately. Molecular docking studies have identified potential binding interactions with various biological targets, providing insights into its mechanism of action. These computational approaches have accelerated the drug discovery process and have helped prioritize compounds for further experimental validation.

The synthesis of Benzoic acid, 3-(1-piperazinyl)-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of benzoic acid derivatives followed by the introduction of the piperazine group and subsequent esterification. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

In conclusion, Benzoic acid, 3-(1-piperazinyl)-, ethyl ester (CAS No. 202262-40-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable intermediate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.